Cas no 82418-39-1 (1-(prop-2-yn-1-yl)-1H-1,2,4-triazole)

1-(Prop-2-yn-1-yl)-1H-1,2,4-triazole is a heterocyclic compound featuring a 1,2,4-triazole core functionalized with a propargyl group. This structure imparts reactivity and versatility, making it a valuable intermediate in organic synthesis, particularly in click chemistry applications due to the alkyne moiety. The compound is useful in the preparation of pharmaceuticals, agrochemicals, and coordination complexes, where its triazole ring contributes to stability and binding affinity. Its propargyl group enables further functionalization via Huisgen cycloaddition or other alkyne-based reactions. The compound is typically handled under controlled conditions due to its potential reactivity. Its balanced properties make it a practical choice for researchers in medicinal and materials chemistry.

1-(prop-2-yn-1-yl)-1H-1,2,4-triazole structure

82418-39-1 structure

Product Name:1-(prop-2-yn-1-yl)-1H-1,2,4-triazole

CAS No:82418-39-1

MF:C₅H₅N₃

MW:107.113300085068

CID:692093

PubChem ID:3694035

Update Time:2025-11-06

1-(prop-2-yn-1-yl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,4-Triazole, 1-(2-propynyl)-
- 1-prop-2-yn-1-yl-1H-1,2,4-triazole
- 1-prop-2-ynyl-1,2,4-triazole
- MFCD00607978
- AKOS010600494
- DTXSID00395145
- N-propargyl-1,2,4-triazole)
- N10419
- 82418-39-1
- OWTQLHQOGZTHRW-UHFFFAOYSA-N
- EN300-74261
- 1-(prop-2-yn-1-yl)-1H-1,2,4-triazole
- 4Y-0817
- AMY23921
- SCHEMBL2658909
- CS-0259813
- Inchi： 1S/C5H5N3/c1-2-3-8-5-6-4-7-8/h1,4-5H,3H2
- InChI Key： OWTQLHQOGZTHRW-UHFFFAOYSA-N
- SMILES： N1(C=NC=N1)CC#C

Computed Properties

Exact Mass: 107.048347172g/mol
Monoisotopic Mass: 107.048347172g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 30.7Å²

1-(prop-2-yn-1-yl)-1H-1,2,4-triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449037805-1g	1-(Prop-2-yn-1-yl)-1H-1,2,4-triazole	82418-39-1	97%	1g	$918.00	2023-09-01
Chemenu	CM525807-1g	1-(Prop-2-yn-1-yl)-1H-1,2,4-triazole	82418-39-1	97%	1g	$532	2022-09-29
TRC	B524318-25mg	1-(prop-2-yn-1-yl)-1H-1,2,4-triazole	82418-39-1		25mg	$ 70.00	2022-06-07
TRC	B524318-50mg	1-(prop-2-yn-1-yl)-1H-1,2,4-triazole	82418-39-1		50mg	$ 95.00	2022-06-07
TRC	B524318-250mg	1-(prop-2-yn-1-yl)-1H-1,2,4-triazole	82418-39-1		250mg	$ 365.00	2022-06-07
Enamine	EN300-74261-0.05g	1-(prop-2-yn-1-yl)-1H-1,2,4-triazole	82418-39-1	95%	0.05g	$128.0	2023-02-12
Enamine	EN300-74261-0.1g	1-(prop-2-yn-1-yl)-1H-1,2,4-triazole	82418-39-1	95%	0.1g	$191.0	2023-02-12
Enamine	EN300-74261-0.25g	1-(prop-2-yn-1-yl)-1H-1,2,4-triazole	82418-39-1	95%	0.25g	$272.0	2023-02-12
Enamine	EN300-74261-0.5g	1-(prop-2-yn-1-yl)-1H-1,2,4-triazole	82418-39-1	95%	0.5g	$429.0	2023-02-12
Enamine	EN300-74261-1.0g	1-(prop-2-yn-1-yl)-1H-1,2,4-triazole	82418-39-1	95%	1.0g	$550.0	2023-02-12

1-(prop-2-yn-1-yl)-1H-1,2,4-triazole Related Literature

1. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147
2. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
3. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
4. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
5. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-(prop-2-yn-1-yl)-1H-1,2,4-triazole

Comprehensive Overview of 1-(prop-2-yn-1-yl)-1H-1,2,4-triazole (CAS No. 82418-39-1)

The compound 1-(prop-2-yn-1-yl)-1H-1,2,4-triazole (CAS No. 82418-39-1) is a versatile heterocyclic organic compound that has garnered significant attention in recent years due to its unique chemical properties and broad applications. As a derivative of 1,2,4-triazole, this molecule features a propargyl group attached to the nitrogen atom of the triazole ring, which enhances its reactivity and functionality. Researchers and industries are increasingly exploring its potential in pharmaceutical intermediates, agrochemical formulations, and material science, making it a subject of interest in both academic and industrial settings.

One of the key reasons for the growing popularity of 1-(prop-2-yn-1-yl)-1H-1,2,4-triazole is its role in click chemistry. The propargyl group in the molecule allows for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of modern synthetic chemistry. This property has made it invaluable in the development of bioconjugates, polymers, and drug delivery systems. With the rise of green chemistry and sustainable practices, the demand for such efficient and selective reactions has surged, positioning this compound as a critical tool for researchers.

In the pharmaceutical sector, 1-(prop-2-yn-1-yl)-1H-1,2,4-triazole is often utilized as a building block for the synthesis of more complex molecules. Its triazole core is a common motif in bioactive compounds, contributing to antimicrobial, antifungal, and antiviral activities. Recent studies have highlighted its potential in designing new-generation therapeutics, particularly in the fight against drug-resistant pathogens. This aligns with the global focus on antibiotic resistance and the urgent need for innovative solutions.

Another area where CAS No. 82418-39-1 shines is in agrochemical research. The 1,2,4-triazole scaffold is known for its herbicidal and fungicidal properties, and the addition of the propargyl group can further enhance these effects. As the agricultural industry seeks eco-friendly alternatives to traditional pesticides, compounds like this are being rigorously tested for their efficacy and environmental impact. The push for sustainable farming and reduced chemical footprints has made such innovations highly relevant.

From a material science perspective, 1-(prop-2-yn-1-yl)-1H-1,2,4-triazole is being investigated for its potential in creating advanced polymers and coating materials. Its ability to participate in cross-linking reactions makes it a candidate for improving the durability and performance of various materials. With the increasing demand for high-performance materials in electronics, automotive, and aerospace industries, this compound could play a pivotal role in future developments.

Safety and handling of 1-(prop-2-yn-1-yl)-1H-1,2,4-triazole are also critical topics of discussion. While it is not classified as a hazardous substance, proper laboratory practices should always be followed to ensure safe usage. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas. The compound's stability under various conditions is another area of ongoing research, particularly for large-scale applications.

In conclusion, 1-(prop-2-yn-1-yl)-1H-1,2,4-triazole (CAS No. 82418-39-1) is a multifaceted compound with significant potential across multiple industries. Its applications in click chemistry, pharmaceuticals, agrochemicals, and material science underscore its importance in modern chemistry. As research continues to uncover new uses and optimize existing ones, this compound is poised to remain a key player in scientific and industrial advancements.